Cas no 41030-11-9 (1-benzyl-2-(propan-2-yl)-1H-1,3-benzodiazole)

• Product Name: 1-benzyl-2-(propan-2-yl)-1H-1,3-benzodiazole
• CAS No: 41030-11-9
• MF: C₁₇H₁₈N₂
• MW: 250.338223934174
• CID: 6466058
• Update Time: 2025-06-14

1-benzyl-2-(propan-2-yl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-2-(propan-2-yl)-1H-1,3-benzodiazole
• 1-benzyl-2-isopropyl-1H-benzo[d]imidazole
• 1H-Benzimidazole, 2-(1-methylethyl)-1-(phenylmethyl)-

• Inchi： 1S/C17H18N2/c1-13(2)17-18-15-10-6-7-11-16(15)19(17)12-14-8-4-3-5-9-14/h3-11,13H,12H2,1-2H3
• InChI Key： ZLIFVKSIASZCII-UHFFFAOYSA-N
• SMILES： C1(C(C)C)N(CC2=CC=CC=C2)C2=CC=CC=C2N=1

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 423.4±24.0 °C(Predicted)
• pka: 5.45±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-benzyl-2-(propan-2-yl)-1H-1,3-benzodiazole

Research Brief on 1-Benzyl-2-(propan-2-yl)-1H-1,3-benzodiazole (CAS: 41030-11-9): Recent Advances and Applications

The compound 1-benzyl-2-(propan-2-yl)-1H-1,3-benzodiazole (CAS: 41030-11-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery and development.

Recent studies have highlighted the versatility of 1-benzyl-2-(propan-2-yl)-1H-1,3-benzodiazole as a scaffold for designing novel bioactive molecules. Its benzodiazole core, coupled with the benzyl and isopropyl substituents, provides a robust platform for interactions with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a modulator of protein-protein interactions (PPIs), particularly in disrupting the binding of oncogenic proteins involved in cancer progression.

In addition to its role in oncology, this compound has shown promise in neurodegenerative disease research. A team at the University of Cambridge reported that derivatives of 1-benzyl-2-(propan-2-yl)-1H-1,3-benzodiazole exhibit selective inhibition of tau protein aggregation, a hallmark of Alzheimer's disease. The study, published in ACS Chemical Neuroscience, utilized advanced computational modeling and in vitro assays to validate these findings, suggesting potential applications in neuroprotective therapies.

The synthetic pathways for 1-benzyl-2-(propan-2-yl)-1H-1,3-benzodiazole have also been optimized in recent years. A 2022 paper in Organic Letters detailed a novel, high-yield synthesis method using palladium-catalyzed cross-coupling reactions, significantly improving the scalability and purity of the compound. This advancement is particularly relevant for industrial-scale production and further pharmacological testing.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that 1-benzyl-2-(propan-2-yl)-1H-1,3-benzodiazole exhibits moderate bioavailability, necessitating further structural modifications to enhance its drug-like properties. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations.

In conclusion, 1-benzyl-2-(propan-2-yl)-1H-1,3-benzodiazole (CAS: 41030-11-9) represents a compelling case study in the intersection of chemical synthesis and biological application. Its multifaceted roles in targeting PPIs, neurodegenerative diseases, and other therapeutic areas underscore its potential as a valuable tool in medicinal chemistry. Future research should focus on optimizing its pharmacokinetic profile and expanding its therapeutic indications through rigorous preclinical and clinical studies.